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Compound of Interest

Compound Name:
3-(Bromomethyl)-2-nitrobenzoyl

chloride

CAS No.: 920760-15-2

Cat. No.: B14179755

Get Quote

In Situ Generation, Synthetic Utility, and Handling
Guide
Abstract
3-(Bromomethyl)-2-nitrobenzoyl chloride is a highly reactive, bifunctional electrophile used

primarily as a "caged" linker in chemical biology and a core scaffold in the synthesis of

polysubstituted isoindolinones and quinazolines. Characterized by a 1,2,3-trisubstituted

benzene pattern, this compound features two orthogonal electrophilic sites: an acid chloride for

rapid acylation and an ortho-nitrobenzyl bromide moiety capable of nucleophilic substitution or

photochemical cleavage. Due to its hydrolytic instability, the acid chloride is rarely isolated;

instead, it is generated in situ from its stable precursors, 3-(bromomethyl)-2-nitrobenzoic acid

(CAS 920760-14-1) or methyl 3-(bromomethyl)-2-nitrobenzoate (CAS 132874-06-7). This guide

details the synthesis, validation, and application of this scaffold in drug discovery.
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Researchers searching for "3-(bromomethyl)-2-nitrobenzoyl chloride" will often find no direct

commercial CAS listing. This is a feature, not a bug: the compound is a transient intermediate.

Procurement strategies must focus on the stable acid or ester forms.

Key Identifiers
Compound
Form

CAS Number
Molecular
Formula

MW ( g/mol ) Role

Acid Chloride

(Target)

Not Listed

(Transient)
C₈H₅BrClNO₃ 278.49

Reactive

Intermediate

Carboxylic Acid 920760-14-1 C₈H₆BrNO₄ 260.04 Stable Precursor

Methyl Ester 132874-06-7 C₉H₈BrNO₄ 274.07

Primary

Commercial

Source

Starting Material 5437-38-7 C₈H₇NO₄ 181.15
3-Methyl-2-

nitrobenzoic acid

SMILES (Acid Chloride):O=C(Cl)C1=C(N(=O)=O)C(CBr)=CC=C1 IUPAC Name: 3-
(Bromomethyl)-2-nitrobenzoyl chloride

Part 2: Synthesis & In Situ Generation Protocol
The synthesis requires a two-stage approach: radical bromination of the methyl-nitro precursor,

followed by chlorination. Direct bromination of 3-methyl-2-nitrobenzoyl chloride is not

recommended due to the high risk of hydrolysis and side reactions.

Stage 1: Benzylic Bromination (The Wohl-Ziegler Reaction)
Objective: Convert commercially available Methyl 3-methyl-2-nitrobenzoate to the bromomethyl

ester.

Reagents:

Substrate: Methyl 3-methyl-2-nitrobenzoate (CAS 132874-06-7 precursor)

Brominating Agent: N-Bromosuccinimide (NBS) (1.05 eq)
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Initiator: Azobisisobutyronitrile (AIBN) (0.1 eq) or Benzoyl Peroxide (BPO)

Solvent: CCl₄ (traditional) or Trifluorotoluene (green alternative)

Protocol:

Dissolve the substrate in anhydrous solvent (0.2 M concentration).

Add NBS and initiator.

Heat to reflux (80–90°C) under Argon. Monitor by TLC (the product is less polar than the

starting material).

Critical Control Point: Stop reaction immediately upon consumption of starting material to

prevent gem-dibromination.

Cool, filter off succinimide, and concentrate.

Purification: Recrystallize from cyclohexane/EtOAc if necessary.

Stage 2: Hydrolysis & Acid Chloride Formation
Objective: Generate the active 3-(bromomethyl)-2-nitrobenzoyl chloride for immediate use.

Reagents:

Substrate: Methyl 3-(bromomethyl)-2-nitrobenzoate (from Stage 1)

Hydrolysis: LiOH (aq)/THF

Chlorination: Thionyl Chloride (SOCl₂) or Oxalyl Chloride ((COCl)₂)

Step-by-Step Protocol:

Hydrolysis: Stir the ester with LiOH (2 eq) in THF/Water (3:1) at 0°C for 2 hours. Acidify with

1M HCl to pH 2. Extract with EtOAc, dry (Na₂SO₄), and concentrate to obtain 3-

(bromomethyl)-2-nitrobenzoic acid (CAS 920760-14-1).

Activation: Suspend the acid in dry DCM (anhydrous).
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Add Oxalyl Chloride (1.2 eq) dropwise, followed by a catalytic drop of DMF.

Stir at room temperature for 2 hours until gas evolution (CO/CO₂) ceases.

Isolation: Concentrate in vacuo to remove excess oxalyl chloride. The residue is the Target

Acid Chloride.

Usage: Re-dissolve immediately in DCM or THF for the coupling step. Do not store.

Visual Synthesis Workflow
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Figure 1: Synthetic pathway from commodity chemicals to the reactive acid chloride. The red

path indicates the in situ activation step.

Part 3: Applications & Reactivity Profile
The 3-(bromomethyl)-2-nitrobenzoyl chloride scaffold is unique because the nitro group is

positioned ortho to both the acid chloride and the bromomethyl group. This geometry enables

specific cyclization and photochemical behaviors.

1. Photocleavable Linkers (The o-Nitrobenzyl Effect)
The 2-nitro-3-bromomethyl arrangement is a variation of the classic o-nitrobenzyl photocage.
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Mechanism: Upon UV irradiation (~365 nm), the nitro group abstracts a benzylic proton,

leading to a rearrangement that cleaves the benzylic bond.

Application: The acid chloride is used to attach this "cage" to a drug or peptide (forming an

amide). The benzyl bromide end is then reacted with a "protecting" group or a solubility tag.

UV light releases the payload.

2. Heterocycle Synthesis (Isoindolinones)
This scaffold is a key building block for 4-nitroisoindolin-1-ones.

Reaction: The acid chloride reacts with a primary amine to form an amide. The amide

nitrogen then attacks the benzylic bromide (intramolecular nucleophilic substitution) to close

the 5-membered ring.

Significance: Isoindolinones are privileged structures in medicinal chemistry (e.g.,

immunomodulatory imide drugs).

Reactivity Map
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Figure 2: Divergent reactivity showing the path to heterocycles (green) and chemical biology

tools (yellow).
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Part 4: Safety & Handling (E-E-A-T)
Lachrymator Hazard: Like all benzyl bromides, this compound and its precursors are potent

lachrymators (tear gas agents). Always handle in a functioning fume hood.

Corrosivity: The acid chloride releases HCl upon contact with moisture. Glassware must be

dry.

Explosion Risk: While low molecular weight nitro compounds can be energetic, this

derivative is generally stable at room temperature. However, do not distill the neat residue at

high temperatures (>150°C) to avoid thermal decomposition of the nitro group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b14179755?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14179755?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

